Cas no 62178-11-4 (Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-)

• Product Name: Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-
• CAS No: 62178-11-4
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 455344
• PubChem ID: 136230270
• Update Time: 2025-04-19

Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-
• 4-[4-(4-aminophenyl)-3H-1,3-thiazol-2-ylidene]cyclohexa-2,5-dien-1-one
• 4-[4-(4-Aminophenyl)-1,3-thiazol-2(3H)-ylidene]cyclohexa-2,5-dien-1-one
• 62178-11-4
• DTXSID60811119

• Inchi： 1S/C15H12N2OS/c16-12-5-1-10(2-6-12)14-9-19-15(17-14)11-3-7-13(18)8-4-11/h1-9,18H,16H2
• InChI Key： MBRRJSFXPLXCKL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 268.06716
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 59.14